Cas no 96460-67-2 (Oxazole, 5-phenyl-2-(2-thienyl)-)

• Product Name: Oxazole, 5-phenyl-2-(2-thienyl)-
• CAS No: 96460-67-2
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• CID: 4359729
• PubChem ID: 4303653
• Update Time: 2025-10-05

Oxazole, 5-phenyl-2-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-phenyl-2-(2-thienyl)-
• 5-PHENYL-2-(THIOPHEN-2-YL)OXAZOLE
• AKOS001377992
• 5-phenyl-2-thiophen-2-yl-1,3-oxazole
• 2-(2-Thienyl)-5-phenyloxazol
• 96460-67-2
• HMS1736O14
• Z57084930
• 2-(2-thienyl)-5-phenyloxazole
• SCHEMBL4879871
• 5-phenyl-2-(thiophen-2-yl)-1,3-oxazole

• Inchi： 1S/C13H9NOS/c1-2-5-10(6-3-1)11-9-14-13(15-11)12-7-4-8-16-12/h1-9H
• InChI Key： JPFXPNRGOVHZDH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CN=C1C1SC=CC=1

Computed Properties

• Exact Mass: 227.04048508Da
• Monoisotopic Mass: 227.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Oxazole, 5-phenyl-2-(2-thienyl)-

Oxazole, 5-phenyl-2-(2-thienyl)- (CAS No. 96460-67-2): A Comprehensive Overview of Properties and Applications

Oxazole, 5-phenyl-2-(2-thienyl)- (CAS No. 96460-67-2) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, which combines both oxazole and thiophene rings, is part of a growing class of heterocyclic compounds that are being explored for their diverse chemical and biological properties. Researchers and industries are increasingly interested in 5-phenyl-2-(2-thienyl)oxazole due to its potential in materials science, pharmaceuticals, and agrochemicals.

The molecular structure of Oxazole, 5-phenyl-2-(2-thienyl)- features a five-membered oxazole ring substituted with a phenyl group at the 5-position and a thienyl group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry. The presence of both nitrogen and sulfur atoms in the structure enhances its ability to participate in various chemical reactions, including cross-coupling reactions and cycloadditions, which are frequently searched topics in organic chemistry forums and databases.

One of the most frequently asked questions about CAS 96460-67-2 relates to its synthesis. The compound can be prepared through several routes, with the most common being the condensation of appropriate α-haloketones with thioamides or through cyclization reactions of suitable precursors. Recent advancements in green chemistry have led to the development of more sustainable synthetic approaches for such heterocyclic systems, which aligns with current trends in environmentally friendly chemical production.

In the field of materials science, 5-phenyl-2-(2-thienyl)oxazole has shown promise as a component in organic electronic devices. Its conjugated system and ability to form stable thin films make it potentially useful in organic light-emitting diodes (OLEDs) and organic photovoltaics. These applications are particularly relevant today as the demand for flexible and energy-efficient electronic devices continues to grow, making this a hot topic in materials research discussions.

The pharmaceutical potential of Oxazole, 5-phenyl-2-(2-thienyl)- has also been explored, with studies investigating its possible biological activities. While not currently approved as a drug, compounds with similar structures have demonstrated various pharmacological properties, including anti-inflammatory and antimicrobial effects. This has led to increased interest in the structure-activity relationships of such molecules, a subject that frequently appears in medicinal chemistry literature and search queries.

From a commercial perspective, the market for specialized heterocyclic compounds like CAS 96460-67-2 is expanding. Chemical suppliers and research organizations are increasingly listing this compound in their catalogs, reflecting growing demand from both academic and industrial researchers. The current pricing and availability of 5-phenyl-2-(2-thienyl)oxazole are common search terms among professionals looking to source this material for their work.

Safety considerations for handling Oxazole, 5-phenyl-2-(2-thienyl)- follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment and ventilation are recommended when working with this material. These safety aspects are important points of discussion in laboratory safety forums and chemical handling guidelines.

Recent publications have highlighted novel derivatives of 5-phenyl-2-(2-thienyl)oxazole, exploring modifications to its core structure to enhance specific properties. This ongoing research demonstrates the continued relevance of this compound scaffold in chemical innovation. The synthesis of new oxazole-thiophene hybrids is a trending topic in synthetic chemistry circles and academic search queries.

For researchers interested in characterizing Oxazole, 5-phenyl-2-(2-thienyl)-, standard analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been successfully employed. These characterization methods are common search terms among chemists working with novel organic compounds, making this information valuable for both experienced researchers and students.

The future outlook for CAS 96460-67-2 appears promising, with potential applications continuing to emerge across multiple disciplines. As research into functional heterocycles advances, compounds like 5-phenyl-2-(2-thienyl)oxazole are likely to play increasingly important roles in developing new materials and bioactive molecules. This forward-looking perspective is particularly relevant to researchers and industry professionals monitoring trends in specialty chemicals.

In conclusion, Oxazole, 5-phenyl-2-(2-thienyl)- represents an interesting example of how heterocyclic chemistry continues to contribute to scientific and technological advancements. Its unique structural features, combined with growing research interest, ensure that this compound will remain a subject of study and discussion in chemical literature and online research communities for years to come.